Cas no 242-14-8 (Benzo[4,5]cyclohept[1,2-b]indole)
242-14-8 structure
Product Name:Benzo[4,5]cyclohept[1,2-b]indole
Benzo[4,5]cyclohept[1,2-b]indole Chemical and Physical Properties
Names and Identifiers
-
- Benzo[4,5]cyclohept[1,2-b]indole
- Benzo[4,2-b]indole
- AC1L5KZB
- AR-1H8960
- AC1Q4V17
- SureCN4514971
- CTK4F3122
- NSC73037
- Benzo[4,2-b]indole; AC1L5KZB; AR-1H8960; AC1Q4V17; SureCN4514971; CTK4F3122; NSC73037;
- NSC-73037
- SCHEMBL4514971
- 242-14-8
- DTXSID00291077
-
- Inchi: 1S/C17H11N/c1-2-6-13-11-15-14-7-3-4-8-16(14)18-17(15)10-9-12(13)5-1/h1-11H
- InChI Key: QVJJKOADQUFGRN-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C2=CC3C=CC=CC=3C=CC=12
Computed Properties
- Exact Mass: 229.08923
- Monoisotopic Mass: 229.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
- LogP: 4.49280
Benzo[4,5]cyclohept[1,2-b]indole Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
242-14-8 (Benzo[4,5]cyclohept[1,2-b]indole) Related Products
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- 2047-89-4(5,6,7,8,9,10-Hexahydrocyclohepta[b]indole)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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